Cas no 1428372-25-1 (N-(4-{[2-(furan-3-yl)ethyl]sulfamoyl}phenyl)acetamide)

• Product Name: N-(4-{[2-(furan-3-yl)ethyl]sulfamoyl}phenyl)acetamide
• CAS No: 1428372-25-1
• MF: C₁₄H₁₆N₂O₄S
• MW: 308.352842330933
• CID: 5402929
• Update Time: 2025-06-30

N-(4-{[2-(furan-3-yl)ethyl]sulfamoyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(furan-3-yl)ethylsulfamoyl]phenyl]acetamide
• N-(4-{[2-(furan-3-yl)ethyl]sulfamoyl}phenyl)acetamide

• Inchi： 1S/C14H16N2O4S/c1-11(17)16-13-2-4-14(5-3-13)21(18,19)15-8-6-12-7-9-20-10-12/h2-5,7,9-10,15H,6,8H2,1H3,(H,16,17)
• InChI Key： HBXVKEBCUXNSQP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NCCC2C=COC=2)(=O)=O)C=C1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(4-{[2-(furan-3-yl)ethyl]sulfamoyl}phenyl)acetamide

N-(4-{[2-(furan-3-yl)ethyl]sulfamoyl}phenyl)acetamide: A Comprehensive Overview

N-(4-{[2-(furan-3-yl)ethyl]sulfamoyl}phenyl)acetamide (CAS No. 1428372-25-1) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties

N-(4-{[2-(furan-3-yl)ethyl]sulfamoyl}phenyl)acetamide is a complex organic molecule with a molecular formula of C₁₅H₁₆N₂O₃S. The compound features a phenyl ring substituted with an acetamide group and a sulfamoyl moiety linked to a furan ring. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

The molecular weight of N-(4-{[2-(furan-3-yl)ethyl]sulfamoyl}phenyl)acetamide is 300.36 g/mol. It is typically a white crystalline solid with a melting point ranging from 165 to 167°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics are crucial for its use in various experimental settings and formulations.

Synthesis Methods

The synthesis of N-(4-{[2-(furan-3-yl)ethyl]sulfamoyl}phenyl)acetamide involves several well-defined steps that have been optimized over the years to improve yield and purity. One common synthetic route starts with the reaction of 4-acetamidophenylamine with 2-(furan-3-yl)ethyl chlorosulfonate in the presence of a base such as triethylamine. This reaction forms the sulfamoyl intermediate, which is then further modified to obtain the final product.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing the formation of by-products. Additionally, the use of catalytic systems has been explored to enhance the efficiency and selectivity of the synthetic process.

Biological Activities and Therapeutic Potential

N-(4-{[2-(furan-3-yl)ethyl]sulfamoyl}phenyl)acetamide has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, N-(4-{[2-(furan-3-yl)ethyl]sulfamoyl}phenyl)acetamide has also demonstrated antitumor activity. Studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. This makes it a potential lead compound for developing new anticancer drugs.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further clinical evaluation of N-(4-{[2-(furan-3-yl)ethyl]sulfamoyl}phenyl)acetamide. Several phase I clinical trials are currently underway to assess its safety and tolerability in human subjects. Preliminary data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In addition to clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and efficacy. Techniques such as prodrug design and nanoparticle delivery systems are being explored to overcome limitations associated with poor solubility and rapid metabolism.

Conclusion

N-(4-{[2-(furan-3-yl)ethyl]sulfamoyl}phenyl)acetamide (CAS No. 1428372-25-1) is a multifaceted compound with significant potential in both basic research and pharmaceutical development. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive target for further investigation. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.